Cas no 57542-90-2 (Benzene, 1,2-dimethoxy-4-(1-methoxy-2-nitroethyl)-)

• Product Name: Benzene, 1,2-dimethoxy-4-(1-methoxy-2-nitroethyl)-
• CAS No: 57542-90-2
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 344998
• PubChem ID: 3255568
• Update Time: 2025-04-19

Benzene, 1,2-dimethoxy-4-(1-methoxy-2-nitroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dimethoxy-4-(1-methoxy-2-nitroethyl)-
• 1,2-dimethoxy-4-(1-methoxy-2-nitroethyl)benzene
• 57542-90-2
• DTXSID50390706
• AKOS024322303

• Inchi： 1S/C11H15NO5/c1-15-9-5-4-8(6-10(9)16-2)11(17-3)7-12(13)14/h4-6,11H,7H2,1-3H3
• InChI Key： SDEXXXYTUGUWOT-UHFFFAOYSA-N
• SMILES： O(C)C(C[N+](=O)[O-])C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 241.09505
• Monoisotopic Mass: 241.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• PSA: 70.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes